N-(furan-2-ylmethyl)-4-(2-((2-oxo-2-(phenethylamino)ethyl)thio)-1H-imidazol-1-yl)benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-4-[2-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanylimidazol-1-yl]benzamide
• InChI: InChI=1S/C25H24N4O3S/c30-23(26-13-12-19-5-2-1-3-6-19)18-33-25-27-14-15-29(25)21-10-8-20(9-11-21)24(31)28-17-22-7-4-16-32-22/h1-11,14-16H,12-13,17-18H2,(H,26,30)(H,28,31)
• InChI Key: VWHREQSYLDOIHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NC=CN2C3=CC=C(C=C3)C(=O)NCC4=CC=CO4
• Molecular Formula: C25H24N4O3S
• Molecular Weight: 460.5 g/mol

Description

N-(furan-2-ylmethyl)-4-(2-((2-oxo-2-(phenethylamino)ethyl)thio)-1H-imidazol-1-yl)benzamide is a useful research compound. Its molecular formula is C25H24N4O3S and its molecular weight is 460.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

A study by Aleksandrov et al. (2017) described the synthesis of N-(1-Naphthyl)furan-2-carboxamide, involving the coupling of naphthalen-1-amine with furan-2-carbonyl chloride, and its subsequent transformation into 2-(furan-2-yl)benzo[e][1,3]benzothiazole. This compound was further subjected to various electrophilic substitution reactions, highlighting its reactivity and potential for derivatization in chemical research (А. Aleksandrov & М. М. El’chaninov, 2017).

Inhibition Properties and Drug Potential

The work by Alnabulsi et al. (2018) explored the use of analogues of furan-amidines, which are structurally related to the compound , as inhibitors of the enzyme NQO2, a target in cancer chemotherapy and malaria treatment. The study involved modifying the furan ring and the amidine group to probe NQO2 activity, improve solubility, and reduce basicity. The findings indicated that these analogues, while having lower activity than the lead furan amidine, still present a noteworthy structure-activity relationship with NQO2 and potential for further development (Soraya Alnabulsi et al., 2018).

Antimicrobial and Antiurease Activities

Research by Sokmen et al. (2014) focused on the synthesis of compounds including the furan moiety, similar to the compound . The synthesized compounds were evaluated for their antibacterial, antiurease, and antioxidant activities, demonstrating significant effectiveness. This suggests the potential of such compounds in biomedical applications, particularly in combating infections and oxidative stress (B. B. Sokmen et al., 2014).

Corrosion Inhibition

Yadav et al. (2015) investigated amino acid compounds with a structure akin to the compound of interest for their role as corrosion inhibitors for steel in acidic environments. The study utilized various spectroscopic and electrochemical techniques to understand the nature of inhibition, concluding that these compounds adhere to the Langmuir adsorption isotherm and provide significant protection against corrosion, making them of interest in industrial applications (M. Yadav et al., 2015).